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Compound of Interest

Compound Name:
6-Chloroimidazo[1,2-b]pyridazine-

3-carbonitrile

Cat. No.: B570510 Get Quote

An In-depth Technical Guide on the Physical Properties of 6-Chloroimidazo[1,2-b]pyridazine-
3-carbonitrile

Introduction
6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile is a heterocyclic organic compound with

potential applications in medicinal chemistry and drug discovery. Its rigid bicyclic structure,

derived from the imidazo[1,2-b]pyridazine core, makes it an attractive scaffold for the

development of novel therapeutic agents. A thorough understanding of its physical properties is

fundamental for its synthesis, purification, formulation, and further investigation into its

biological activities. This guide provides a detailed overview of the known physical

characteristics of this compound and the standard experimental methodologies used for their

determination.

Physical Properties
The physical properties of 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile are summarized

in the table below. These properties are crucial for handling, storage, and application in a

research setting.
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Property Value Source(s)

Molecular Formula C₇H₃ClN₄ [1][2][3]

Molecular Weight 178.58 g/mol [1][2][3]

Appearance Solid [4]

Melting Point

Not specified in literature;

requires experimental

determination.

Solubility

Not specified in literature;

requires experimental

determination. A related

compound, 6-chloro-3-nitro-2-

[(phenylsulfonyl)methyl]imidaz

o[1,2-b]pyridazine, has shown

poor solubility in culture media.

[5]

Experimental Protocols
Accurate determination of the physical properties of 6-Chloroimidazo[1,2-b]pyridazine-3-
carbonitrile is essential for its characterization and use in further research. The following are

standard experimental protocols for measuring key physical parameters.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[6] Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C, while impurities tend to lower and broaden the

melting range.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

Capillary tubes (sealed at one end)[6][7]
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Thermometer[6]

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the compound is finely powdered using a mortar and

pestle.[6][8] The fine powder is then packed into a capillary tube to a height of 1-2 mm.[7][8]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb.[6]

Heating: The sample is heated gradually, with the heating rate slowed to approximately 1-

2°C per minute as the temperature approaches the expected melting point.[6]

Observation and Recording: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire solid has melted (T₂) are recorded.[8][9] The melting

point is reported as the range T₁ - T₂.

Solubility Determination
Solubility is a key physicochemical property that influences a compound's behavior in various

solvents and biological systems.

Apparatus:

Test tubes

Vortex mixer or shaker

Analytical balance

A selection of solvents (e.g., water, ethanol, dimethyl sulfoxide (DMSO), 5% HCl, 5%

NaHCO₃)[10][11]

Procedure:
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Sample Preparation: A precise amount of the compound (e.g., 25 mg) is weighed and placed

into a test tube.[10][12]

Solvent Addition: A measured volume of the chosen solvent (e.g., 0.75 mL) is added to the

test tube in small portions.[10]

Mixing: The test tube is vigorously shaken or vortexed after each addition of solvent to

facilitate dissolution.[10]

Observation: The solubility is observed and recorded. If the compound dissolves completely,

it is considered soluble in that solvent under the specified conditions.

Systematic Testing: This process is repeated with a range of solvents of varying polarity and

pH to build a comprehensive solubility profile.[12] For drug discovery purposes, both

thermodynamic and kinetic solubility assays can be performed.[13]

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the characterization of a novel chemical

compound like 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the general process for determining the physical properties of a

synthesized chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

